Cas no 1185304-15-7 (1-(1,3,5-Trimethyl-1H-pyrazol-4-ylmethyl)-piperazine Dihydrochloride)

• Product Name: 1-(1,3,5-Trimethyl-1H-pyrazol-4-ylmethyl)-piperazine Dihydrochloride
• CAS No: 1185304-15-7
• MF: C₁₁H₂₂Cl₂N₄
• MW: 281.225180149078
• CID: 4674570
• PubChem ID: 45158229
• Update Time: 2025-05-21

1-(1,3,5-Trimethyl-1H-pyrazol-4-ylmethyl)-piperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1,3,5-Trimethyl-1H-pyrazol-4-ylmethyl)-piperazine Dihydrochloride
• 1185304-15-7
• 1-[(1,3,5-trimethylpyrazol-4-yl)methyl]piperazine;dihydrochloride
• AKOS015844964
• 1-[(1,3,5-TRIMETHYLPYRAZOL-4-YL)METHYL]PIPERAZINE DIHYDROCHLORIDE

• Inchi： 1S/C11H20N4.2ClH/c1-9-11(10(2)14(3)13-9)8-15-6-4-12-5-7-15;;/h12H,4-8H2,1-3H3;2*1H
• InChI Key： GEMQDDCQNZJFCT-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CC2C(C)=NN(C)C=2C)CCNCC1

Computed Properties

• Exact Mass: 280.1221521g/mol
• Monoisotopic Mass: 280.1221521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(1,3,5-Trimethyl-1H-pyrazol-4-ylmethyl)-piperazine Dihydrochloride

Comprehensive Overview of 1-(1,3,5-Trimethyl-1H-pyrazol-4-ylmethyl)-piperazine Dihydrochloride (CAS No. 1185304-15-7)

1-(1,3,5-Trimethyl-1H-pyrazol-4-ylmethyl)-piperazine Dihydrochloride (CAS No. 1185304-15-7) is a specialized chemical compound gaining traction in pharmaceutical and biochemical research. This piperazine derivative, characterized by its trimethylpyrazole moiety, exhibits unique structural properties that make it valuable for drug discovery and medicinal chemistry applications. Researchers are increasingly interested in its potential as a building block for novel therapeutic agents, particularly in neurological and metabolic disorder research.

The compound's molecular structure combines a piperazine core with a 1,3,5-trimethyl-1H-pyrazole group, creating a versatile scaffold for further chemical modifications. Its dihydrochloride salt form enhances stability and solubility, critical factors for laboratory handling and formulation development. Recent studies suggest potential applications in modulating G-protein coupled receptors (GPCRs), a hot topic in current drug development due to their involvement in numerous physiological processes.

From a synthetic chemistry perspective, 1-(1,3,5-Trimethyl-1H-pyrazol-4-ylmethyl)-piperazine offers interesting possibilities for structure-activity relationship (SAR) studies. The methyl groups on the pyrazole ring provide steric effects that can influence binding affinity, while the piperazine nitrogen atoms serve as potential hydrogen bond acceptors. These features align with current trends in fragment-based drug design, where researchers seek optimized molecular fragments for targeted therapies.

Quality control parameters for CAS 1185304-15-7 typically include HPLC purity analysis (>98%), residual solvent testing, and confirmation of the dihydrochloride salt stoichiometry. Analytical methods such as 1H NMR, 13C NMR, and mass spectrometry are routinely employed for characterization. The compound's stability under various pH conditions and thermal properties are frequently investigated topics in pharmaceutical forums, reflecting industry concerns about API stability and formulation compatibility.

In the context of green chemistry initiatives, synthetic routes to 1-(1,3,5-Trimethyl-1H-pyrazol-4-ylmethyl)-piperazine Dihydrochloride are being optimized to reduce environmental impact. Researchers are exploring catalytic methods and atom-economical processes, addressing growing demands for sustainable chemical production. These developments respond to increasing searches for eco-friendly synthesis and green pharmaceuticals in scientific literature.

The compound's physicochemical properties, including its logP value, aqueous solubility, and pKa, are frequently discussed in ADME (Absorption, Distribution, Metabolism, Excretion) studies. Such data is crucial for druglikeness assessments and lead optimization workflows. Recent publications have highlighted its potential as a privileged structure in medicinal chemistry, capable of interacting with multiple biological targets through scaffold modification.

Safety evaluations of 1-(1,3,5-Trimethyl-1H-pyrazol-4-ylmethyl)-piperazine Dihydrochloride follow standard laboratory protocols, with particular attention to proper handling of the hydrochloride salt form. Material Safety Data Sheets (MSDS) provide essential guidance on personal protective equipment and storage conditions, topics frequently searched by laboratory personnel. The compound's stability data and compatibility with common laboratory materials are important considerations for research applications.

Emerging applications in high-throughput screening libraries and combinatorial chemistry have increased demand for this building block. Its structural features make it suitable for developing targeted protein degraders (PROTACs) and other novel therapeutic modalities, aligning with cutting-edge trends in drug discovery. The scientific community continues to explore its potential in allosteric modulation and protein-protein interaction inhibition.

From a commercial perspective, CAS 1185304-15-7 is available through specialized chemical suppliers with varying purity grades and packaging options. Current market trends show growing interest in custom synthesis services for analogs and derivatives, reflecting the compound's versatility. Documentation accompanying commercial samples typically includes comprehensive analytical certificates and spectroscopic data, addressing researchers' needs for reproducible results.

Future research directions for 1-(1,3,5-Trimethyl-1H-pyrazol-4-ylmethyl)-piperazine Dihydrochloride may include exploration of its metal-chelating properties and potential in theranostic applications. The compound's structural flexibility allows for development of multifunctional conjugates, particularly relevant in the context of personalized medicine approaches. These potential applications correspond with increasing searches for next-generation therapeutics and precision medicine technologies.